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Compound of Interest

Compound Name: Methasulfocarb

Cat. No.: B1676373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While Methasulfocarb is identified as a soil fungicide with activity against

Fusarium species, detailed public-domain scientific literature, including peer-reviewed studies

on its specific efficacy, mechanism of action, and standardized protocols for Fusarium control,

is exceptionally limited. The following notes and protocols are therefore based on available

data for Methasulfocarb and supplemented with established, generalized methodologies for

fungicide evaluation against Fusarium.

Profile of Methasulfocarb
Methasulfocarb is a thiocarbamate fungicide.[1] It is primarily used as a soil fungicide,

formulated typically as granules or wettable powders for soil application.[2]

Table 1: Chemical and Physical Properties of Methasulfocarb
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Property Value Source

IUPAC Name

4-

[(methylcarbamoyl)thio]phenyl

methanesulfonate

[1]

CAS Registry No. 66952-49-6 [1]

Molecular Formula C9H11NO4S2 [3]

Molecular Weight 261.32 g/mol [4]

Appearance White to yellow solid [4]

Water Solubility 480 mg/L at 20°C [2]

Mode of Action Class
Fungicide Resistance Action

Committee (FRAC) Group 42
[2]

Documented Activity against Fusarium Species
The University of Hertfordshire's Pesticide Properties Database (AERU) lists Fusarium spp. as

a target organism for Methasulfocarb, alongside other soil-borne pathogens like Pythium and

Rhizoctonia.[2] However, specific efficacy data (e.g., EC50 values) and detailed application

protocols for Fusarium control are not readily available in published research. Therefore,

researchers investigating Methasulfocarb's potential against Fusarium will likely need to

conduct foundational research to establish effective concentrations and application methods.

Generalized Experimental Protocols for Fungicide
Efficacy Testing against Fusarium
The following protocols are standard methods used to evaluate the efficacy of soil fungicides

against Fusarium species and can be adapted for testing Methasulfocarb.

This assay determines the direct inhibitory effect of a compound on the fungal growth.

Materials:

Pure culture of the target Fusarium species (e.g., Fusarium oxysporum)
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Potato Dextrose Agar (PDA)

Technical grade Methasulfocarb

Sterile distilled water

Solvent for Methasulfocarb (if not water-soluble, e.g., DMSO)

Sterile Petri dishes (90 mm)

Sterile cork borer (5 mm)

Incubator

Protocol:

Prepare a stock solution of Methasulfocarb in a suitable solvent.

Prepare PDA medium and autoclave. Allow it to cool to approximately 45-50°C.

Amend the molten PDA with the Methasulfocarb stock solution to achieve a range of final

concentrations (e.g., 0.1, 1, 10, 100, 500 µg/mL). A control plate with the solvent alone

should also be prepared.

Pour the amended and control PDA into sterile Petri dishes and allow them to solidify.

From a 7-day-old culture of the Fusarium species, cut a 5 mm mycelial disc using a sterile

cork borer.

Place the mycelial disc, mycelium-side down, in the center of each prepared Petri dish.

Seal the plates and incubate them at 25 ± 2°C in the dark.

Measure the radial growth of the fungal colony daily until the colony in the control plate

reaches the edge of the dish.

Calculate the percentage of mycelial growth inhibition using the following formula:

Percentage Inhibition = [(C - T) / C] x 100 Where C is the average diameter of the colony in
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the control, and T is the average diameter of the colony in the treatment.

Determine the EC50 (Effective Concentration to inhibit 50% of growth) value through probit

analysis.

This experiment evaluates the fungicide's ability to control the pathogen in a soil environment.

Materials:

Autoclaved potting mix (e.g., sand, loam, and peat mixture)

Pots (e.g., 15 cm diameter)

Fusarium inoculum (e.g., spore suspension or infested grain)

Susceptible host plant seedlings (e.g., tomato for F. oxysporum f. sp. lycopersici)

Methasulfocarb formulation (e.g., wettable powder)

Protocol:

Prepare the Fusarium inoculum. A common method is to grow the fungus on a sterilized

grain medium (e.g., wheat or barley) for 2-3 weeks.

Infest the autoclaved soil with the Fusarium inoculum at a predetermined rate (e.g., 1% w/w).

Mix thoroughly to ensure even distribution.

Fill the pots with the infested soil.

Prepare different concentrations of Methasulfocarb as a soil drench solution.

Apply the Methasulfocarb solutions to the soil in the pots. The volume should be sufficient

to moisten the soil without causing leaching. A water-only control should be included.

After a specified period (e.g., 24-48 hours), transplant one healthy seedling of the

susceptible host plant into each pot.

Maintain the pots in a greenhouse with appropriate conditions for plant growth and disease

development.
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Observe the plants regularly for symptoms of Fusarium wilt (e.g., yellowing, wilting, stunting).

After a set period (e.g., 4-6 weeks), assess disease severity using a rating scale (e.g., 0 = no

symptoms, 5 = plant death).

Plant height and root/shoot biomass can also be measured to assess phytotoxicity and

growth promotion.

Visualizing Experimental Workflow
The following diagram illustrates a general workflow for screening fungicides against Fusarium.

In Vitro Screening

In Vivo (Greenhouse) Trial

Prepare Fungicide Concentrations Poisoned Food Assay Mycelial Growth Measurement Calculate EC50

Fungicide Application (Soil Drench)

Informs Doses

Soil Infestation Planting Susceptible Host Disease Severity Assessment

Click to download full resolution via product page

Caption: A generalized workflow for evaluating fungicide efficacy against Fusarium.

Established Fungicides for Fusarium Control
For context, the following table summarizes some commonly used fungicides for the control of

Fusarium species.

Table 2: Common Fungicides for Fusarium Control
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Fungicide Class Active Ingredient Mode of Action
General
Application Method

Benzimidazoles
Carbendazim,

Thiophanate-methyl

Inhibits microtubule

assembly

Seed treatment, soil

drench

Triazoles
Tebuconazole,

Propiconazole

Sterol biosynthesis

inhibitor

Foliar spray, seed

treatment

Strobilurins
Azoxystrobin,

Pyraclostrobin

Inhibits mitochondrial

respiration
Foliar spray, in-furrow

Phenylpyrroles Fludioxonil
Affects signal

transduction
Seed treatment

Potential Signaling Pathways and Mechanisms of
Action
The precise mechanism of action of Methasulfocarb is not extensively detailed in public

literature. However, fungicides typically act on critical cellular processes. For many fungicides

targeting soil-borne pathogens like Fusarium, the mechanism involves disrupting cell

membrane integrity, inhibiting essential enzyme production, or interfering with cellular division

and growth.

Below is a generalized diagram illustrating potential targets for fungicides within a fungal cell.
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Caption: Generalized targets of action for different classes of fungicides in a fungal cell.

Conclusion
While Methasulfocarb is noted for its activity against Fusarium spp., the lack of detailed,

publicly accessible research necessitates that scientists and professionals in drug development

conduct their own validation studies. The generalized protocols provided here offer a starting

point for such investigations. Further research is required to establish the efficacy, optimal

application rates, and the specific mechanism of action of Methasulfocarb against various

pathogenic Fusarium species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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